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Compound of Interest

Compound Name: 1-(But-3-yn-1-yl)piperidin-4-amine

Cat. No.: B12051558

Get Quote

Executive Summary
4-Amino-1-(but-3-ynyl)piperidine (CAS: 1153254-94-4) is a specialized heterobifunctional

building block utilized primarily in the synthesis of PROTACs (Proteolysis Targeting Chimeras)

and kinase inhibitors. Its structure features a secondary amine-derived piperidine ring

substituted with a primary amine at the C4 position and a terminal alkyne tail at the N1 position.

This dual functionality allows for orthogonal chemical modifications:

Primary Amine (

): Available for amide coupling, reductive amination, or nucleophilic substitution to attach
warheads or ligand motifs.

Terminal Alkyne (

): A "click-ready" handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or
Sonogashira coupling.

Chemical Identity & Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12051558#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12051558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The compound is commercially available in both its free base and dihydrochloride salt forms.

Researchers must select the appropriate form based on the pH sensitivity of their subsequent

reactions.

Property Data

IUPAC Name 1-(but-3-yn-1-yl)piperidin-4-amine

Common Name 4-Amino-1-(3-butynyl)piperidine

CAS Number (Free Base) 1153254-94-4

CAS Number (2HCl Salt) 1334148-24-1

Molecular Formula

Molecular Weight
152.24 g/mol (Free Base) / 225.16 g/mol (2HCl

Salt)

SMILES C#CCCN1CCC(N)CC1

Solubility
Soluble in DMSO, Methanol, Water (Salt form);

DCM, Chloroform (Free Base)

pKa (Predicted) ~10.1 (Piperidine N), ~8.5 (Primary Amine)

Synthesis & Manufacturing Protocol
Since this compound is often custom-synthesized, the following protocol describes the robust,

scalable synthesis starting from the commercially available tert-butyl piperidin-4-ylcarbamate.

This route avoids the formation of quaternary ammonium byproducts common in direct

alkylation of free diamines.

Reaction Scheme Visualization

tert-Butyl piperidin-4-ylcarbamate
(CAS: 73874-95-0)

Intermediate:
N-Boc-1-(but-3-ynyl)piperidine-4-amine

Step 1: N-Alkylation
K2CO3, ACN, 60°C

4-Bromobut-1-yne
(CAS: 38771-21-0)

FINAL PRODUCT:
4-Amino-1-(but-3-ynyl)piperidine

(CAS: 1153254-94-4)

Step 2: Deprotection
HCl/Dioxane or TFA/DCM

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12051558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Two-step synthesis pathway via N-alkylation and Boc-deprotection.

Detailed Experimental Protocol
Step 1: N-Alkylation
Objective: Attach the butynyl tail to the piperidine nitrogen while the primary amine remains

protected.

Reagents:

tert-Butyl piperidin-4-ylcarbamate (1.0 eq)

4-Bromobut-1-yne (1.2 eq)

Potassium Carbonate (

, 2.0 eq)

Potassium Iodide (KI, 0.1 eq, catalytic)

Solvent: Acetonitrile (ACN) or DMF.

Procedure:

Suspend tert-butyl piperidin-4-ylcarbamate and

in dry ACN under nitrogen atmosphere.

Add KI and 4-bromobut-1-yne dropwise.

Heat the mixture to 60°C for 12–16 hours. Monitor by TLC (System: 5% MeOH in DCM) or

LC-MS.

Workup: Cool to room temperature, filter off solids, and concentrate the filtrate. Partition

the residue between Ethyl Acetate and Water. Wash the organic layer with Brine, dry over

, and concentrate.
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Purification: Flash column chromatography (Hexane/EtOAc gradient) to yield the Boc-

protected intermediate.

Step 2: Boc-Deprotection
Objective: Reveal the primary amine to generate the final product.

Reagents:

Boc-intermediate (from Step 1)

4M HCl in Dioxane OR Trifluoroacetic acid (TFA) in DCM (1:4 ratio).

Procedure:

Dissolve the intermediate in DCM (if using TFA) or Dioxane (if using HCl).

Add the acid solution at 0°C and stir at room temperature for 2–4 hours.

Workup (for HCl salt): The product often precipitates as the dihydrochloride salt. Filter the

solid, wash with diethyl ether, and dry under vacuum.

Workup (for Free Base): Concentrate the reaction mixture. Redissolve in minimal water,

basify to pH >12 with NaOH (aq), and extract exhaustively with DCM/Isopropanol (3:1).

Dry and concentrate.

Applications in Drug Discovery
This molecule is a "privileged scaffold" in the design of targeted protein degraders and covalent

inhibitors.

PROTAC Linker Design
The piperidine ring provides a rigid spacer that reduces the entropic penalty of binding

compared to flexible linear alkyl chains.

Workflow: The primary amine is coupled to an E3 ligase ligand (e.g., Thalidomide or VHL

ligand). The alkyne is then "clicked" to a ligand targeting the protein of interest (POI).
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Click Chemistry (CuAAC)
The terminal alkyne allows for bio-orthogonal conjugation.

Reaction: 4-Amino-1-(but-3-ynyl)piperidine +

(Azide)

1,2,3-Triazole linked conjugate.

Utility: This is essential for Fragment-Based Drug Discovery (FBDD) where libraries of azides

are screened against this alkyne-functionalized scaffold.

Application Logic Diagram
4-Amino-1-(but-3-ynyl)piperidine

(Scaffold)

Pathway A:
Amide Coupling

Targeting -NH2

Pathway B:
Click Chemistry (CuAAC)

Targeting -C≡CH

Functionalized Amine
(e.g., attached to E3 Ligase Ligand)

Triazole Linker
(e.g., attached to Warhead/POI Ligand)

PROTAC / Bivalent Inhibitor

Click to download full resolution via product page

Figure 2: Divergent synthetic utility in constructing bivalent molecules.

Safety & Handling (E-E-A-T)
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Hazards: As a primary amine, the free base is corrosive and can cause skin burns and eye

damage (H314). The hydrochloride salt is an irritant (H315, H319).

Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). The terminal alkyne is

generally stable but should be protected from prolonged exposure to light and copper traces

to prevent autopolymerization or premature coupling.

Analytical Verification:

1H NMR (DMSO-d6): Look for the alkyne proton triplet at

ppm and the piperidine ring protons.

Mass Spec: ESI+

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.reagentia.eu/p/1334148-24-1-1-but-3-yn-1-yl-piperidin-4-amine-dihydrochloride-1-x-1-g-r01akcn/
https://www.achemblock.com/q57512-1-but-3-yn-1-yl-piperidin-4-amine.html
https://www.achemblock.com/q57512-1-but-3-yn-1-yl-piperidin-4-amine.html
https://www.caymanchem.com/product/30398/4-n-boc-amino-piperidine
https://www.researchgate.net/publication/282671756_Synthesis_of_N-Substituted_piperidines_from_piperidone
https://www.benchchem.com/product/b12051558/docs#in-depth-technical-guide-4-amino-1-but-3-ynyl-piperidine
https://www.benchchem.com/product/b12051558/docs#in-depth-technical-guide-4-amino-1-but-3-ynyl-piperidine
https://www.benchchem.com/product/b12051558/docs#in-depth-technical-guide-4-amino-1-but-3-ynyl-piperidine
https://www.benchchem.com/product/b12051558/docs#in-depth-technical-guide-4-amino-1-but-3-ynyl-piperidine
https://www.benchchem.com/product/b12051558?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12051558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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